Cas no 817-73-2 (ethyl (methylsulfanyl)carbamate)

• Product name: ethyl (methylsulfanyl)carbamate
• CAS No: 817-73-2
• MF: C₄H₉NO₂S
• MW: 135.18476
• CID: 1805725
• PubChem ID: 5365210

ethyl (methylsulfanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (methylsulfanyl)carbamate
• O-ethyl N-methylcarbamothioate
• ethyl N-methyl-thiocarbamate
• Methylcarbamothioic acid, O-ethyl ester
• 817-73-2
• SCHEMBL2107266
• AKOS006348900
• DTXSID30231249
• o-Ethyl methylthiocarbamate #
• Methyl-thiocarbamic acid O-ethyl ester
• o-Ethyl methylthiocarbamate
• Carbamic acid, methylthio-, O-ethyl ester

• Inchi： InChI=1S/C4H9NOS/c1-3-6-4(7)5-2/h3H2,1-2H3,(H,5,7)
• InChI Key： PTQVKYJDNZLWCR-UHFFFAOYSA-N
• SMILES： CCOC(=S)NC

Computed Properties

• Exact Mass: 119.04048508g/mol
• Monoisotopic Mass: 119.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4Ų